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Compound of Interest

Compound Name: (5-Methoxypyridin-2-yl)methanol

Cat. No.: B151836 Get Quote

Technical Data Sheet: (5-Methoxypyridin-2-
yl)methanol
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for the chemical compound (5-Methoxypyridin-2-
yl)methanol, a key building block in various synthetic applications within the pharmaceutical

and chemical industries.

Chemical Identity and Properties
(5-Methoxypyridin-2-yl)methanol is a substituted pyridine derivative. The presence of both a

methoxy and a hydroxymethyl group on the pyridine ring makes it a versatile intermediate for

introducing the 5-methoxypyridin-2-ylmethyl moiety into larger molecules. Its structural and

chemical properties are fundamental for its application in medicinal chemistry and materials

science.

The key quantitative data for this compound are summarized in the table below.
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Property Value

Molecular Formula C₇H₉NO₂[1][2][3][4][5]

Molecular Weight 139.15 g/mol [1][5][6]

IUPAC Name (5-methoxy-2-pyridinyl)methanol[1]

CAS Number 127978-70-5[2][3][6]

Experimental Protocols
Detailed experimental protocols involving (5-Methoxypyridin-2-yl)methanol are highly specific

to the intended reaction. However, a general protocol for its use as a building block in a

substitution or coupling reaction would typically involve the following steps:

Reagent Solubilization: Dissolve (5-Methoxypyridin-2-yl)methanol in a suitable anhydrous

solvent (e.g., Dichloromethane, Tetrahydrofuran) under an inert atmosphere (e.g., Nitrogen

or Argon).

Activation of Hydroxyl Group (if necessary): For reactions where the alcohol acts as a

nucleophile, it can be deprotonated with a suitable base. For reactions where it is a leaving

group, it can be activated by conversion to a tosylate or a halide.

Reactant Addition: The substrate to be coupled with the (5-Methoxypyridin-2-yl)methanol
moiety is added to the reaction mixture, often in solution.

Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Work-up and Purification: Upon completion, the reaction is quenched, and the product is

isolated through extraction. The crude product is then purified using a suitable technique,

such as column chromatography, to yield the desired compound.

Note: The specific choice of solvents, reagents, temperature, and reaction time will depend on

the specific chemical transformation being performed.
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Logical Relationship Diagram
The following diagram illustrates the fundamental relationship between the chemical name, its

molecular formula, and its corresponding molecular weight.

(5-Methoxypyridin-2-yl)methanol C₇H₉NO₂ Molecular Weight 139.15 g/molhas

Click to download full resolution via product page

Caption: Relationship between chemical identity and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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